Cas no 115044-81-0 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-)

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- structure
115044-81-0 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
CAS No:115044-81-0
MF:C12H13N5O2
MW:259.263921499252
CID:140686
PubChem ID:451955
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
    • 4-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-((2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl)-
    • 7-Cyano-7-deaza-2',3'-dideoxyadenosine
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-[(2R,5S)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-, (2R-cis)-0
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-, (2R-cis)-0
    • DTXSID10150944
    • 115044-81-0
    • SCHEMBL14544476
    • ddToy
    • 4-amino-7-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • Inchi: 1S/C12H13N5O2/c13-3-7-4-17(9-2-1-8(5-18)19-9)12-10(7)11(14)15-6-16-12/h4,6,8-9,18H,1-2,5H2,(H2,14,15,16)/t8-,9+/m0/s1
    • InChI Key: ZQWLOVYPSSKGMA-DTWKUNHWSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 259.107
  • Monoisotopic Mass: 259.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 591.4°C at 760 mmHg
  • Flash Point: 311.5°C
  • Refractive Index: 1.781
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.